Cas no 1025640-63-4 (3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile)
1025640-63-4 structure
Product Name:3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
CAS No:1025640-63-4
MF:C18H18N2O2S
MW:326.412723064423
MDL:MFCD00246079
CID:5036170
Update Time:2026-02-28
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
- 3-((2,5-DIMETHYLPHENYL)AMINO)-2-((4-METHYLPHENYL)SULFONYL)PROP-2-ENENITRILE
- 3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
-
- MDL: MFCD00246079
- Inchi: 1S/C18H18N2O2S/c1-13-5-8-16(9-6-13)23(21,22)17(11-19)12-20-18-10-14(2)4-7-15(18)3/h4-10,12,20H,1-3H3/b17-12+
- InChI Key: LLMCUUCKNXALSP-SFQUDFHCSA-N
- SMILES: S(/C(/C#N)=C/NC1C=C(C)C=CC=1C)(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 574
- XLogP3: 4.4
- Topological Polar Surface Area: 78.3
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162379-1 g |
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile |
1025640-63-4 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB162379-5 g |
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile |
1025640-63-4 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB162379-10 g |
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile |
1025640-63-4 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-10644-1MG |
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1025640-63-4 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-10644-5MG |
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1025640-63-4 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-10644-10MG |
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1025640-63-4 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-10644-20MG |
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1025640-63-4 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-10644-50MG |
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1025640-63-4 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-10644-100MG |
(2E)-3-[(2,5-dimethylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile |
1025640-63-4 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| abcr | AB162379-1g |
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile; . |
1025640-63-4 | 1g |
€211.30 | 2024-06-12 |
3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1025640-63-4 (3-((2,5-Dimethylphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile) Related Products
- 1261027-51-3((2E)-3-(dimethylamino)-2-[(4-ethylphenyl)sulfonyl]acrylonitrile)
- 1291832-37-5(4-(4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide)
- 1024618-95-8((2Z)-3-[(3,5-dichlorophenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile)
- 885186-30-1((E)-3-(4-Phenylpiperazin-1-yl)-2-tosylacrylonitrile)
- 1025124-23-5(2-((4-(Tert-butyl)phenyl)sulfonyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile)
- 882255-86-9(2-((4-Chlorophenyl)sulfonyl)-3-((3-(trifluoromethyl)phenyl)amino)prop-2-enenitrile)
- 1025242-00-5((2Z)-2-(4-chlorobenzenesulfonyl)-3-{[4-(propan-2-yl)phenyl]amino}prop-2-enenitrile)
- 1025311-95-8((E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-dichloroanilino)-2-propenenitrile)
- 927874-11-1(2-Propenenitrile, 2-[(4-methylphenyl)sulfonyl]-3-(propylamino)-)
- 1047724-30-0(2-((4-Methylphenyl)sulfonyl)-3-(phenylamino)-3-sulfanylprop-2-enenitrile)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent